Cas no 239087-11-7 (2-Fluoro-4-(trifluoromethyl)phenylacetonitrile)

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile
• [2-fluoro-4-(trifluoromethyl)phenyl]acetonitrile
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]acetonitrile
• 2-Fluoro-4-(trifluoromethyl)benzyl cyanide
• 2-Fluoro-4-(trifluoromethyl)-phenylacetonitrile
• Benzeneacetonitrile,2-fluoro-4-(trifluoromethyl)-
• 2-fluoro-4-trifluromethylphenylacetonitrile
• +Expand

• MDL： MFCD00061179
• InChIKey： ZLGSJWMEAQTLFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F4N/c10-8-5-7(9(11,12)13)2-1-6(8)3-4-14/h1-2,5H,3H2
• SMILES： C1=CC(=CC(=C1CC#N)F)C(F)(F)F

Computed Properties

• Exact Mass: 203.03600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 14

Experimental Properties

• LogP: 2.91058
• PSA: 23.79000

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile Security Information

• Dangerous goods sign： T
• Hazardous Material transportation number：3276
• Hazard Statement： Toxic
• PackingGroup：Ⅲ
• HazardClass：TOXIC

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides